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Compound of Interest |

2,5-dichloro-[1,3]thiazolo[5,4-
Compound Name:

bjpyridine
CAS No.: 857970-66-2
Cat. No.: B2378761
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2,5-dichloro-[1]thiazolo[5,4-b]pyridine is a halogenated heterocyclic compound of significant
interest to researchers in medicinal chemistry and drug development. Its scaffold is a key
component in the synthesis of various kinase inhibitors, including those targeting c-KIT, making
it a valuable intermediate for developing novel therapeutics.[2] As with any novel or specialized
research chemical, a comprehensive understanding of its potential hazards is paramount to
ensuring the safety of laboratory personnel.

While a specific, supplier-issued Safety Data Sheet (SDS) for 2,5-dichloro-[1]thiazolo[5,4-
b]pyridine (CAS No. 857970-66-2) is not consistently available across major distributors, a
robust safety profile can be constructed through a careful analysis of its chemical properties
and data from structurally analogous compounds. This guide synthesizes available data with
established chemical safety principles to provide researchers, scientists, and drug development
professionals with a practical and in-depth framework for its safe handling, storage, and
disposal. Our approach is grounded in the Globally Harmonized System (GHS) of Classification
and Labelling of Chemicals and leverages data from close analogs like 2,5-dichloropyridine
and 2-chloro-[1]thiazolo[5,4-b]pyridine to establish a reliable safety paradigm.
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Section 1: Hazard Identification and Probable GHS
Classification

The primary step in safe handling is understanding the intrinsic hazards of the material. Based
on the GHS classifications of close structural analogs, a presumptive classification for 2,5-
dichloro-[1]thiazolo[5,4-b]pyridine can be established. Both 2,5-dichloropyridine[3] and 2-
chloro-[1]thiazolo[5,4-b]pyridine[4] exhibit similar hazard profiles, lending high confidence to
this assessment.

Probable GHS Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3][4]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[3][4]

Serious Eye Damage/Eye Irritation (Category 2/2A): Causes serious eye irritation.[3][4]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[3][4]

These classifications necessitate the use of specific GHS pictograms on all labels for this
compound, providing an immediate visual warning of the potential hazards.

GHS Pictograms and Associated Hazards.

The signal word "Warning" is appropriate for this combination of hazard categories.[3] A
summary of the corresponding hazard (H) and precautionary (P) statements is crucial for day-
to-day lab work.
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Statement Type Code Statement Text
Hazard H302 Harmful if swallowed.[3][4]
H315 Causes skin irritation.[3][4]

Causes serious eye irritation.
H319

[31[4]

May cause respirator
H335 o Y ) P Y

irritation.[3][4]

Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapors/spr
ay.[3]

Wash skin thoroughly after
P264 )

handling.[3]

Wear protective
P280 gloves/protective clothing/eye

protection/face protection.[3]

IF SWALLOWED: Call a
P301+P312 POISON CENTER/doctor if

you feel unwell.[3]

IF ON SKIN: Wash with plenty
P302+P352

of soap and water.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

Section 2: Understanding the Physicochemical

Landscape

The physical and chemical properties of a substance are deterministic of its behavior under

laboratory conditions and inform the necessary engineering controls and handling procedures.
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For instance, the compound's solid-state and low vapor pressure suggest that the primary
exposure risk during handling is the inhalation of airborne dust rather than vapors at room
temperature.[1]

Implication for Safe

Property Value .
Handling
Molecular Formula CeH2CI2N2S
Molecular Weight 205.06 g/mol
Likely a solid (based on Handle in a manner that
Appearance _ .
analogs) avoids dust generation.
Density 1.7 g/cm3 [1]
Boiling Point 295.2 °C at 760 mmHg [1]
Flash Point 132.3°C [1]
Vapor Pressure 0.0 mmHg at 25 °C [1]
N Stable under normal
Stability - [3]
conditions.
Combustion may produce toxic
N fumes of carbon oxides (CO, Use appropriate respiratory
Hazardous Decomposition ) ) ] ) o
CO2), nitrogen oxides (NOXx), protection during fire-fighting.

and hydrogen chloride gas.[3]

Section 3: Protocols for Safe Handling, Storage, and
Personal Protection

A systematic approach to handling minimizes exposure and mitigates risk. The following
protocols are based on the compound's hazard profile and physical properties.

Engineering Controls: The First Line of Defense

The causality behind using specific engineering controls is to contain the chemical at the
source, preventing it from entering the general laboratory environment.

© 2026 BenchChem. All rights reserved. 4 /13 Tech Support


https://www.chemsrc.com/en/amp/cas/857970-66-2_1527544.html
https://www.chemsrc.com/en/amp/cas/857970-66-2_1527544.html
https://www.chemsrc.com/en/amp/cas/857970-66-2_1527544.html
https://www.chemsrc.com/en/amp/cas/857970-66-2_1527544.html
https://www.chemsrc.com/en/amp/cas/857970-66-2_1527544.html
https://www.fishersci.com/store/msds?partNumber=AAA15442&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15442&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2378761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Chemical Fume Hood: All weighing and transfers of solid 2,5-dichloro-[1]thiazolo[5,4-
b]pyridine must be performed inside a certified chemical fume hood. This is critical to contain
any airborne dust, protecting the user from respiratory irritation as dictated by its STOT SE 3
classification.[3][4]

o Ventilation: Ensure the laboratory is well-ventilated to dilute any fugitive emissions.[5]

Personal Protective Equipment (PPE): The Essential
Barrier

PPE is not a substitute for good engineering controls but is a mandatory final barrier between
the researcher and the chemical.

o Eye Protection: Chemical safety goggles that form a seal around the eyes are required.
Standard safety glasses are insufficient as they do not protect from dust. This is mandated
by the Category 2A classification for serious eye irritation.[3][4]

» Hand Protection: Wear chemical-resistant gloves, such as nitrile, and inspect them before
each use. Change gloves immediately if contamination is suspected. The rationale is the
compound's classification as a Category 2 skin irritant.[3][4]

o Body Protection: A fully buttoned laboratory coat must be worn. For larger quantities, a
chemical-resistant apron may be advisable.

o Respiratory Protection: Under normal handling conditions within a fume hood, respiratory
protection is not typically required. However, if there is a potential for significant dust
generation (e.g., during a spill cleanup outside of a hood), a NIOSH-approved respirator with
a particulate filter (e.g., N95) is necessary.

Workflow for Handling Chemical Powders

The following workflow illustrates a self-validating system for safely handling potent or
hazardous chemical powders.
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Systematic Workflow for Handling Hazardous Solids.
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Storage Requirements

o Container: Keep the container tightly closed and properly labeled with the chemical name
and GHS pictograms.[3]

e Location: Store in a cool, dry, and well-ventilated area.[3]
o Compatibility: Store away from incompatible materials, particularly strong oxidizing agents.[3]

e Security: For potent compounds, it is good practice to store them in a locked cabinet or a
controlled-access area.[3]

Section 4: Emergency Response Protocols

Preparedness is key to mitigating the consequences of an accidental exposure or release.

First-Aid Measures

These steps are based on the expected effects from analog compounds.[3][6]

 Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,
administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate
medical attention.[3]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical
attention.[3]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[3]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, give
them one or two glasses of water to drink. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[3]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical powder,
or appropriate foam.[3]

e Specific Hazards: The material is combustible. Fire may produce irritating, corrosive, and/or
toxic gases, including nitrogen oxides, carbon oxides, and hydrogen chloride.[3]

» Protective Equipment: Firefighters must wear full protective clothing and a self-contained
breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other
positive pressure mode.[3]

Accidental Release Measures (Spill Cleanup)

The following decision tree provides a logical flow for responding to a spill.
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Decision Tree for Chemical Spill Response.
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Section 5: Toxicological and Ecotoxicological
Considerations

» Toxicological Profile: The primary known toxicological effects are acute toxicity if swallowed
and irritation to the skin, eyes, and respiratory tract.[3][4] Data regarding chronic exposure,
carcinogenicity, mutagenicity, and reproductive toxicity are not available for this specific
compound or its close analogs.[3] In the absence of data, it is prudent to treat the compound
as potentially hazardous with prolonged exposure and minimize contact.

» Ecotoxicological Profile: While specific data is lacking, many halogenated aromatic
compounds are toxic to aquatic life with long-lasting effects.[7] Therefore, it must be
assumed that 2,5-dichloro-[1]thiazolo[5,4-b]pyridine is an environmental hazard. Every
precaution must be taken to prevent its release into drains, soil, or waterways.

Section 6: Disposal Considerations

All waste containing this compound, including empty containers, contaminated wipes, and spill
cleanup materials, must be treated as hazardous waste.

e Procedure: Collect waste in a clearly labeled, sealed container.

» Regulations: Dispose of the material through a licensed hazardous waste disposal company,
in full compliance with all federal, state, and local regulations.[3] Do not dispose of it down
the drain or in regular trash.

Conclusion

2,5-dichloro-[1]thiazolo[5,4-b]pyridine is a valuable research tool whose safe use is predicated
on a thorough understanding of its potential hazards. By adopting the GHS classification
derived from its closest structural analogs, researchers can implement appropriate engineering
controls, wear the correct PPE, and follow established protocols for handling, storage, and
emergency response. This proactive, evidence-based approach to safety ensures that the
scientific potential of this compound can be explored while protecting the health and well-being
of the professionals who handle it.

References

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA15442&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorothiazolo_5_4-b_pyridine
https://www.fishersci.com/store/msds?partNumber=AAA15442&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cohizon.com/wp-content/uploads/2025/04/23-Dichloro-5-trifluoromethyl-pyridine.pdf
https://www.chemsrc.com/en/amp/cas/857970-66-2_1527544.html
https://www.fishersci.com/store/msds?partNumber=AAA15442&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/amp/cas/857970-66-2_1527544.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2378761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chemsrc. (n.d.). 2,5-Dichloro-thiazolo[5,4-b]pyridine | CAS#:857970-66-2. Retrieved
February 15, 2026, from [Link]

J.T. Baker. (2011). Pyridine Material Safety Data Sheet. Retrieved February 15, 2026, from
[Link]

PubChem. (n.d.). 2-Chloro-[1]thiazolo[5,4-b]pyridine. National Center for Biotechnology
Information. Retrieved February 15, 2026, from [Link]

Cohizon Life Sciences. (2025). 2,3-DICHLORO-5-(TRIFLUOROMETHYL)PYRIDINE Safety
Data Sheet. Retrieved February 15, 2026, from [Link]

GHS. (n.d.). Hazardous Chemical Information List. Safe Work Australia. Retrieved February
15, 2026, from [Link]

National Center for Biotechnology Information. (2014). A Framework to Guide Selection of
Chemical Alternatives. In Appendix D, Overview of the GHS Classification Scheme in Hazard
Classification. National Academies Press (US). Retrieved February 15, 2026, from [Link]

University of lllinois. (n.d.). Chemical Hazard Classification (GHS). Division of Research
Safety. Retrieved February 15, 2026, from [Link]

Lelyukh, M. I., et al. (2020). Recent advances in the synthesis of thiazolo[4,5-b]pyridines.
Part 2. Chemistry of Heterocyclic Compounds, 56(1), 1-13. Retrieved February 15, 2026,
from [Link]

Safe Work Australia. (n.d.). Classifying hazardous chemicals. Retrieved February 15, 2026,
from [Link]

PubChem. (n.d.). GHS Classification Summary (Rev.8, 2019). National Center for
Biotechnology Information. Retrieved February 15, 2026, from [Link]

Amat, M., et al. (2010). Synthesis of a tetrahydroimidazo[2',1":2,3]thiazolo[5,4-c]pyridine
derivative with Met inhibitory activity. ARKIVOC, 2010(iii), 145-151. Retrieved February 15,
2026, from [Link]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.chemsrc.com/en/cas/857970-66-2_957155.html
https://www.e-nasco.com/MSDS/C26995N.pdf
https://www.chemsrc.com/en/amp/cas/857970-66-2_1527544.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro--1_3_thiazolo_5_4-b_pyridine
https://www.cohizon.com/sds/23-dichloro-5-trifluoromethylpyridine-cas-no-69045-84-7.html
https://hcis.safeworkaustralia.gov.au/GhsInformation/GhsHazardousChemicalInformationList
https://www.ncbi.nlm.nih.gov/books/NBK253965/
https://drs.illinois.edu/Page/Safety-Library/Chemical-Hazard-Classification-GHS
https://link.springer.com/article/10.1007/s10593-020-02619-x
https://www.safeworkaustralia.gov.au/safety-topic/hazards/chemicals/classifying-chemicals
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.researchgate.net/publication/228416625_Synthesis_of_a_tetrahydroimidazo2'1'23thiazolo54-cpyridine_derivative_with_Met_inhibitory_activity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2378761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ Request PDF. (2009). A Single-Step Preparation of Thiazolo[5,4-b]pyridine- and
Thiazolo[5,4-c]pyridine Derivatives from Chloronitropyridines and Thioamides, or Thioureas.
Journal of Heterocyclic Chemistry. Retrieved February 15, 2026, from [Link]

* Kim, Y., et al. (2020). Identification of Thiazolo[5,4-b]pyridine Derivatives as c-KIT Inhibitors
for Overcoming Imatinib Resistance. Molecules, 25(22), 5469. Retrieved February 15, 2026,
from [Link]

Need Custom Synthesis?
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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